N-(2-fluorophenyl)-2,4-dimethyl-1,3-thiazole-5-carboxamide

• IUPAC Name: N-(2-fluorophenyl)-2,4-dimethyl-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C12H11FN2OS/c1-7-11(17-8(2)14-7)12(16)15-10-6-4-3-5-9(10)13/h3-6H,1-2H3,(H,15,16)
• InChI Key: RITBSTNPCYGVOQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C)C(=O)NC2=CC=CC=C2F
• Molecular Formula: C12H11FN2OS
• Molecular Weight: 250.29 g/mol
• CAS No.: 892351-86-9

Description

N-(2-fluorophenyl)-2,4-dimethyl-1,3-thiazole-5-carboxamide is a useful research compound. Its molecular formula is C12H11FN2OS and its molecular weight is 250.29. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Studies

• The compound 5-(4-fluorophenyl)-N,N-dimethyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide, which is structurally related to N-(2-fluorophenyl)-2,4-dimethyl-1,3-thiazole-5-carboxamide, has been synthesized and its crystal structure determined. It shows effective inhibition on the proliferation of some cancer cell lines (Liu et al., 2016).
• Another related compound, N-(3,4-dimethylisoxazol-5-yl)piperazine-4-[4-(4-fluorophenyl)thiazol-2-yl]-1-[11C]carboxamide, has been developed for positron emission tomography (PET) imaging of fatty acid amide hydrolase in the brain (Shimoda et al., 2015).

Potential Medical Applications

• A study on Orexin-1 Receptor mechanisms, utilizing compounds structurally similar to this compound, showed their potential in treating binge eating and other eating disorders with a compulsive component (Piccoli et al., 2012).
• The structure of a related designer drug, N-(1-amino-3,3-dimethyl-1-oxobutan-2-yl)-1-(5-fluoropentyl)-3-(4-fluorophenyl)-pyrazole-5-carboxamide, was elucidated, demonstrating the diverse potential of these compounds in pharmaceutical development (Girreser et al., 2016).

Chemical Properties and Reactions

• Research on temperature-dependent polymorphism of N-(4-fluorophenyl)-1,5-dimethyl-1H-imidazole-4-carboxamide 3-oxide, a compound with a similar structure, provides insights into the intermolecular interactions and stability of such compounds under different conditions (Rybarczyk-Pirek et al., 2014).
• Synthesis of carboxamide derivatives of benzo[b][1,6]naphthyridin-(5H)ones, which share structural features with the subject compound, showed potent cytotoxicity against specific cancer cell lines (Deady et al., 2005).

Mechanism of Action

If the compound is a drug or has some biological activity, its mechanism of action is studied. This involves understanding how the compound interacts with biological systems and produces its effects.

Safety and Hazards

The safety and hazards associated with the compound are also studied. This can include its toxicity, flammability, and environmental impact.